Calcium titanate

Calcium titanate (CaTiO3), CAS 12049-50-2, is a perovskite-structured electroceramic widely used in applications requiring stable dielectric properties. Unlike ferroelectric materials such as Barium Titanate (BaTiO3), CaTiO3 is a paraelectric (Class I) dielectric, which provides exceptional stability across wide temperature and frequency ranges. This makes it a critical material for manufacturing components like temperature-stable ceramic capacitors, microwave resonators, and high-frequency filters where performance consistency is a primary procurement driver.

Direct substitution of Calcium Titanate (CaTiO3) with other common perovskite titanates like Barium Titanate (BaTiO3) or Strontium Titanate (SrTiO3) often leads to process and application failure. BaTiO3 is strongly ferroelectric, exhibiting a very high but thermally unstable dielectric constant, making it unsuitable for applications requiring consistent performance over a temperature range. While SrTiO3 is also paraelectric, CaTiO3 possesses a distinct combination of a wider band gap, different thermal expansion behavior, and unique microwave dielectric properties. These differences are critical in manufacturing, where process parameters like sintering temperature are material-specific, and in applications where thermal stability, voltage breakdown, and high-frequency performance (Q factor) are non-negotiable specifications.

Temperature-Stable Dielectric Performance

Calcium titanate is a Class I dielectric material, valued for its low dissipation factor and stable capacitance across a wide temperature range. Its paraelectric nature ensures a near-linear and predictable change in capacitance with temperature, a stark contrast to Class II ferroelectric materials like Barium Titanate (BaTiO3). BaTiO3 exhibits a massive dielectric constant (~1500-2800) near its Curie temperature but this value is highly unstable, making CaTiO3 the appropriate choice for high-Q circuits, filters, and timing applications where consistency is required.

For applications requiring reliable and predictable capacitance (e.g., filters, oscillators, timing circuits), the thermal stability of CaTiO3 is a critical procurement advantage over high-K but unstable alternatives.

Microwave Dielectric Profile

For microwave applications such as dielectric resonators, Calcium Titanate offers a distinct and advantageous property profile. Pure CaTiO3 ceramics exhibit a high relative permittivity (εr) of ~170 and a quality factor (Q × f) of ~3,600 GHz. This contrasts with another common microwave dielectric, Magnesium Titanate (MgTiO3), which has a much lower permittivity (εr ≈ 17) but a very high Q × f of ~150,000 GHz. The high permittivity of CaTiO3 allows for significant miniaturization of microwave components, a key design consideration where MgTiO3 would require a much larger physical volume for the same resonance.

Buyers needing to design compact, high-frequency devices (e.g., antennas, filters) should select CaTiO3 for its high permittivity, which directly enables miniaturization, a factor not achievable with lower-permittivity alternatives like MgTiO3.

Wider Band Gap for High-Voltage Applications

First-principles calculations show that Calcium Titanate has a wider electronic band gap compared to its common structural analogs. The calculated band gap for CaTiO3 is approximately 3.5 eV. This is significantly larger than the band gaps for Strontium Titanate (SrTiO3) and Barium Titanate (BaTiO3), both of which are approximately 3.2 eV. A wider band gap is directly correlated with a higher dielectric breakdown strength, making CaTiO3 a more robust choice for high-voltage capacitor applications. Furthermore, this wider gap is relevant in photocatalysis, as it influences the material's redox potential and absorption spectrum.

The wider band gap provides a quantifiable advantage in high-voltage applications due to better insulating properties and resistance to dielectric breakdown, a critical factor for component reliability and safety.

Lower Sintering Temperature in Composites

In the manufacturing of composite dielectric ceramics, the addition of CaTiO3 can lower the required processing temperatures. For example, in (1-x)CaTiO3-x(Na0.5Nd0.5)TiO3 ceramic systems, single-phase materials with excellent dielectric properties were achieved with sintering at 1250 °C. In contrast, the synthesis of other high-performance titanates, such as Barium Calcium Titanate (BCT) or pure BaTiO3, often requires higher sintering temperatures of 1350-1450 °C to achieve optimal density and phase purity. Lowering the sintering temperature by ~100-200 °C provides significant energy savings, reduces thermal stress on equipment, and can prevent undesirable phase changes or grain growth, representing a tangible manufacturing benefit.

For industrial-scale manufacturing, a reduction in sintering temperature directly translates to lower energy costs, higher throughput, and longer furnace component lifetimes, making CaTiO3 a more process-efficient choice in certain composite formulations.

Microwave and RF Component Miniaturization

The high dielectric constant of Calcium Titanate (εr ≈ 170) is a key enabling property for reducing the physical size of microwave components like dielectric resonator antennas and filters. Since the wavelength of an electromagnetic wave in a dielectric medium is inversely proportional to the square root of the permittivity, using CaTiO3 allows designers to achieve the same resonant frequency in a significantly smaller volume compared to materials with lower permittivity.

Temperature-Stable Class I Capacitors

As a paraelectric material, CaTiO3 is the basis for Class I ceramic capacitors that require high stability and low loss. Its predictable, near-linear capacitance-temperature characteristic makes it the material of choice for applications where performance cannot drift with temperature changes, such as in precision timing circuits, RF oscillators, and filtering networks for communications equipment.

High-Voltage Dielectrics

The wider band gap of Calcium Titanate (~3.5 eV) compared to other titanates like SrTiO3 or BaTiO3 (~3.2 eV) suggests a higher intrinsic dielectric breakdown strength. This makes high-purity CaTiO3 ceramics a strong candidate for use as the insulating material in high-voltage capacitors and other components where electrical insulation and device reliability under strong electric fields are critical.

Energy-Efficient Composite Manufacturing

The ability of CaTiO3 to form dense composite ceramics at lower sintering temperatures (e.g., 1250 °C) compared to many BaTiO3-based systems (>1350 °C) makes it a valuable component for reducing manufacturing energy consumption. This is particularly relevant for large-scale production where process energy is a significant cost driver.